![molecular formula C19H21ClN2O4 B1264921 [(1R,5S)-6-azabicyclo[3.2.1]octan-6-yl]-[5-[(4-chloro-2-methoxyphenoxy)methyl]-3-isoxazolyl]methanone](/img/structure/B1264921.png)
[(1R,5S)-6-azabicyclo[3.2.1]octan-6-yl]-[5-[(4-chloro-2-methoxyphenoxy)methyl]-3-isoxazolyl]methanone
Overview
Description
[(1R,5S)-6-azabicyclo[3.2.1]octan-6-yl]-[5-[(4-chloro-2-methoxyphenoxy)methyl]-3-isoxazolyl]methanone is a member of methoxybenzenes.
Scientific Research Applications
Synthesis and Structural Characterization
- Synthesis Techniques : The compound has been synthesized and characterized using techniques like 1H and 13C NMR, HRMS spectroscopy, and X-ray crystallography. This allows for a detailed understanding of its molecular structure and properties (Wu et al., 2015).
- Crystal Structure Analysis : X-ray crystallography revealed intermolecular hydrogen bonds and the presence of methyl and chlorophenyl groups in specific configurations. This analysis is crucial for understanding the compound's stability and reactivity (Wu et al., 2015).
Potential Applications
- Anticancer and Antimicrobial Agents : There is research exploring the synthesis of related compounds with potential biological activities. For instance, compounds with similar structures have been evaluated for their anticancer activity against cancer cell lines and for their antibacterial and antifungal activities (Katariya et al., 2021).
- Nematicidal Activity : Derivatives of the compound have been designed and synthesized for potential use in controlling nematodes. Some derivatives have shown good lethal rates against specific nematode species, indicating the potential for agricultural applications (Xu et al., 2021).
properties
Product Name |
[(1R,5S)-6-azabicyclo[3.2.1]octan-6-yl]-[5-[(4-chloro-2-methoxyphenoxy)methyl]-3-isoxazolyl]methanone |
|---|---|
Molecular Formula |
C19H21ClN2O4 |
Molecular Weight |
376.8 g/mol |
IUPAC Name |
[(1R,5S)-6-azabicyclo[3.2.1]octan-6-yl]-[5-[(4-chloro-2-methoxyphenoxy)methyl]-1,2-oxazol-3-yl]methanone |
InChI |
InChI=1S/C19H21ClN2O4/c1-24-18-8-13(20)5-6-17(18)25-11-15-9-16(21-26-15)19(23)22-10-12-3-2-4-14(22)7-12/h5-6,8-9,12,14H,2-4,7,10-11H2,1H3/t12-,14+/m1/s1 |
InChI Key |
RSMMFESIRCIKHU-OCCSQVGLSA-N |
Isomeric SMILES |
COC1=C(C=CC(=C1)Cl)OCC2=CC(=NO2)C(=O)N3C[C@@H]4CCC[C@H]3C4 |
SMILES |
COC1=C(C=CC(=C1)Cl)OCC2=CC(=NO2)C(=O)N3CC4CCCC3C4 |
Canonical SMILES |
COC1=C(C=CC(=C1)Cl)OCC2=CC(=NO2)C(=O)N3CC4CCCC3C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-phenylcarbamic acid [(2R,3R,4S,5S,6S)-2-(hydroxymethyl)-6-methoxy-4,5-bis[oxo-(2-phenylanilino)methoxy]-3-oxanyl] ester](/img/structure/B1264847.png)
![methyl 8-{[alpha-L-fucosyl-(1->2)-beta-D-galactosyl-(1->3)-[alpha-L-fucosyl-(1->4)]-N-acetyl-beta-D-glucosaminyl]oxy}nonanoate](/img/structure/B1264852.png)
